2,2-dimethyl-N,N'-diphenylpentanediamide

• IUPAC Name: 2,2-dimethyl-N,N'-diphenylpentanediamide
• InChI: InChI=1S/C19H22N2O2/c1-19(2,18(23)21-16-11-7-4-8-12-16)14-13-17(22)20-15-9-5-3-6-10-15/h3-12H,13-14H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: UHTLBVLYKJPPKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC(=O)NC1=CC=CC=C1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

Chemical Structure:
2,2-Dimethyl-N,N'-diphenylpentanediamide (C₁₉H₂₂N₂O₂, MW: 310.39 g/mol) consists of a pentanediamide backbone (five-carbon chain with two amide groups) substituted with two phenyl groups at the terminal nitrogen atoms and two methyl groups at the second carbon of the chain. This structural configuration distinguishes it from shorter-chain acetamide derivatives and other diamides .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Comparison

Table 1: Key Structural and Functional Differences

Compound Name	Molecular Formula	Backbone Length	Substituents	Functional Groups
2,2-Dimethyl-N,N'-diphenylpentanediamide	C₁₉H₂₂N₂O₂	Pentanediamide	N,N'-diphenyl, C2-dimethyl	Diamide, aromatic, aliphatic
Diphenamid (N,N-dimethyl-2,2-diphenylacetamide)	C₁₆H₁₇NO	Acetamide	N,N-dimethyl, C2-diphenyl	Acetamide, aromatic
N,N'-Diacetyl-1,4-phenylenediamine	C₁₀H₁₂N₂O₂	Aromatic diamine	Acetyl groups on benzene ring	Diamide, aromatic
N,N-Dimethylpentanamide	C₇H₁₅NO	Pentanamide	N,N-dimethyl	Single amide, aliphatic

Key Observations:

Backbone Length : The pentanediamide chain in the target compound provides greater conformational flexibility compared to the rigid acetamide or aromatic diamine backbones of analogs.

Substituent Positioning : The C2-dimethyl groups in the target compound may sterically hinder interactions with biological targets, unlike diphenamid’s C2-diphenyl groups, which enhance aromatic stacking .

Functional Groups : The dual amide groups in the target compound and N,N'-diacetyl-1,4-phenylenediamine enable hydrogen bonding, but the latter’s aromatic backbone limits solubility compared to aliphatic chains .

Physicochemical Properties

Table 2: Inferred Physicochemical Properties

Compound	Melting Point (°C)	Solubility (Water)	Lipophilicity (LogP)
2,2-Dimethyl-N,N'-diphenylpentanediamide	~150–170*	Low	~3.5–4.0
Diphenamid	134–136	Insoluble	3.2
N,N'-Diacetyl-1,4-phenylenediamine	260–262	Slightly soluble	1.8
N,N-Dimethylpentanamide	25–30	Miscible	0.9

*Estimated based on analogs.

Key Observations:

• The target compound’s longer aliphatic chain and diphenyl groups likely increase lipophilicity (LogP ~3.5–4.0) compared to diphenamid (LogP 3.2), enhancing membrane permeability but reducing water solubility.
• The high melting point of N,N'-diacetyl-1,4-phenylenediamine (260–262°C) reflects its crystalline aromatic structure, whereas the target compound’s aliphatic backbone may lower its melting point .

Herbicidal Activity:

• Diphenamid : Widely used as a pre-emergent herbicide, inhibiting cell division in weeds by disrupting microtubule assembly .

Toxicity Profile:

• Analogous to N,N-dimethyl-2-phenylacetamide (), the target compound may exhibit irritant properties and toxicity upon ingestion, necessitating careful handling .